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Compound of Interest

Compound Name: S-(-)-Etomidate

CAS No.: 56649-47-9

Cat. No.: B602290 Get Quote

Introduction: Understanding S-(-)-Etomidate
S-(-)-Etomidate is the inactive enantiomer of the potent sedative-hypnotic agent, (R)-

etomidate. While (R)-etomidate is a well-characterized positive allosteric modulator of the γ-

aminobutyric acid type A (GABA-A) receptor, S-(-)-Etomidate exhibits a significantly lower

affinity and hypnotic effect, often by a factor of more than tenfold.[1] This stereoselectivity

makes the S-(-) enantiomer an essential tool for researchers as a negative control in studies

investigating the specific mechanisms of (R)-etomidate and other GABAergic agents. Its use

allows for the differentiation of specific receptor-mediated effects from non-specific or off-target

actions of the compound scaffold.

This document provides a comprehensive guide for the safe and effective handling, storage,

and use of S-(-)-Etomidate in a research laboratory setting. Adherence to these protocols is

critical for ensuring experimental accuracy, personnel safety, and compound integrity.

Compound Properties and Characteristics
A thorough understanding of the physicochemical properties of S-(-)-Etomidate is foundational

to its proper handling and use in experimental design.
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Property Value Source(s)

IUPAC Name

ethyl 3-[(1S)-1-

phenylethyl]imidazole-4-

carboxylate

N/A

Molecular Formula C₁₄H₁₆N₂O₂ [1]

Molecular Weight 244.29 g/mol [1]

Appearance
White to off-white crystalline

solid/powder
[2]

Melting Point ~67 °C (153 °F) [1]

pKa 4.2 [3]

Solubility Profile
S-(-)-Etomidate is a hydrophobic compound with very low solubility in aqueous solutions at

physiological pH.[3] This property necessitates the use of organic solvents for the preparation

of stock solutions. The choice of solvent is critical and should be guided by the experimental

system's tolerance.
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Solvent Solubility Notes Source(s)

DMSO
>12.2 mg/mL (>50

mM)

Preferred for high-

concentration stocks

for in vitro assays.

Hygroscopic nature

requires careful

handling.

[1]

Ethanol
~24.4 mg/mL (~100

mM)

Suitable for both in

vitro and in vivo

preparations. Less

toxic than DMSO for

many cell types and

animal models.

[4]

Methanol Soluble

Primarily used for

analytical purposes,

such as HPLC. Not

typically used for

biological assays due

to toxicity.

[5][6]

Water
Insoluble (at neutral

pH)

Becomes soluble in

acidic aqueous

solutions (pH < 3).

[2]

Propylene Glycol Soluble

Used in clinical

formulations, often at

35% v/v. Can be a

vehicle for in vivo

studies.

[3]

Safety, Handling, and Personal Protective
Equipment (PPE)
S-(-)-Etomidate is a pharmacologically active compound that must be handled with appropriate

caution. Although less potent than its R-(+) enantiomer, it should still be treated as a hazardous
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substance.

Hazard Identification:

Acute Toxicity: Harmful if swallowed or inhaled.[7]

Eye Contact: May cause mild irritation.[8]

Target Organs: Based on the active enantiomer, potential target organs include the central

nervous system, cardiovascular system, and adrenal glands.[8]

Required Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling S-(-)-Etomidate, particularly in its

powdered form:

Eye Protection: ANSI-rated safety glasses or chemical splash goggles.

Hand Protection: Nitrile or other chemically resistant gloves. Change gloves immediately if

they become contaminated.

Body Protection: A fully buttoned laboratory coat.

Respiratory Protection: When weighing or handling the powder outside of a certified

containment system, a NIOSH-approved respirator (e.g., N95) is recommended to prevent

inhalation.[9]

Engineering Controls
The primary engineering control for handling powdered S-(-)-Etomidate is a certified chemical

fume hood or a ventilated balance enclosure (VBE).[10] These systems protect the user from

inhaling airborne powder. All weighing and initial stock solution preparation steps must be

performed within one of these containment devices.

Storage and Stability
Proper storage is crucial to maintain the integrity and extend the shelf-life of S-(-)-Etomidate.
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Solid Compound
Store solid S-(-)-Etomidate in its original, tightly sealed container in a cool, dry, and dark place.

[5] Recommended long-term storage is at -20°C. For short-term storage (days to weeks), 2-8°C

is acceptable.

Stock Solutions
The stability of stock solutions is dependent on the solvent and storage temperature.

Storage Temperature: For long-term stability (months), prepared stock solutions in DMSO or

ethanol should be aliquoted into single-use volumes and stored at -20°C or colder.[1][5]

Freeze-Thaw Cycles: Minimize freeze-thaw cycles, as they can lead to compound

degradation and precipitation.[11] Aliquoting is the most effective strategy to avoid this. If a

stock solution must be thawed, allow it to come to room temperature slowly and ensure it is

fully resolubilized (vortexing or brief sonication may be necessary) before use.

Hygroscopicity: DMSO is highly hygroscopic.[12] When preparing and handling DMSO stock

solutions, work quickly and use low-retention tips to minimize the absorption of atmospheric

water, which can cause compound precipitation over time.

Experimental Protocols
The following protocols provide step-by-step guidance for the preparation and handling of S-(-)-
Etomidate for research applications.

Protocol 1: Safe Weighing of S-(-)-Etomidate Powder
Objective: To accurately weigh powdered S-(-)-Etomidate while minimizing personnel

exposure. This procedure MUST be performed inside a chemical fume hood or ventilated

enclosure.

Materials:

S-(-)-Etomidate powder

Analytical balance
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Spatula

Weigh paper or weigh boat

Appropriate vial or tube for dissolution

Required PPE (gloves, lab coat, safety glasses)

Procedure:

Prepare Workspace: Decontaminate the balance and the work surface inside the fume hood.

Place all necessary materials inside the hood before starting.

Don PPE: Wear all required PPE.

Tare Balance: Place the weigh boat or paper on the balance and tare the weight.

Transfer Powder: Using a clean spatula, carefully transfer a small amount of S-(-)-Etomidate
powder from the stock container to the weigh boat. Do this slowly to avoid creating airborne

dust.[13]

Measure Weight: Close the balance door and record the weight. Adjust the amount of

powder as needed, adding or removing small quantities until the desired weight is achieved.

Transfer to Vial: Carefully transfer the weighed powder into the pre-labeled vial that will be

used for dissolution.

Clean Up: Immediately clean the spatula and work surface. Dispose of the weigh boat and

any contaminated materials as hazardous chemical waste.

Protocol 2: Preparation of a High-Concentration Stock
Solution
Objective: To prepare a concentrated stock solution (e.g., 50 mM in DMSO) for subsequent

dilution.

Materials:
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Weighed S-(-)-Etomidate powder in a vial (from Protocol 1)

Anhydrous, research-grade DMSO or 200-proof Ethanol

Calibrated micropipettes and sterile, low-retention tips

Vortex mixer

Cryo-safe storage vials for aliquots

Procedure:

Calculate Solvent Volume: Based on the mass of S-(-)-Etomidate (MW = 244.29 g/mol ) and

the desired concentration, calculate the required volume of solvent.

Example for 10 mg of Etomidate to make a 50 mM stock:

Moles = 0.010 g / 244.29 g/mol = 0.000040935 mol

Volume (L) = Moles / Molarity = 0.000040935 mol / 0.050 mol/L = 0.0008187 L

Volume (µL) = 818.7 µL

Add Solvent: Inside the fume hood, add the calculated volume of DMSO or ethanol to the

vial containing the powder.[10]

Dissolve Compound: Cap the vial securely and vortex vigorously until the powder is

completely dissolved. A brief sonication in a water bath can aid dissolution if needed. Visually

inspect the solution against a light source to ensure no particulates remain.[1]

Aliquot for Storage: Dispense the stock solution into single-use aliquots in clearly labeled

cryo-vials.

Store Properly: Store the aliquots at -20°C or -80°C for long-term use.[1]

Visual Workflows and Diagrams
Diagram 1: S-(-)-Etomidate Laboratory Workflow
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The following diagram outlines the complete lifecycle of S-(-)-Etomidate in a typical research

setting, from procurement to disposal.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 16 Tech Support

https://www.benchchem.com/product/b602290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Experimentation

Waste Management

Receive Compound

Store Solid at -20°C

Weigh Powder in Hood

Prepare Stock Solution
(DMSO or EtOH)

Aliquot & Store Stock
at -20°C / -80°C

Thaw Aliquot

Prepare Working Solution

Perform Assay
(In Vitro / In Vivo)

Collect Liquid Waste Collect Solid Waste
(Tips, Tubes)

Label Hazardous Waste

Arrange EHS Pickup

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 16 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs
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Major
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Don Appropriate PPE
(Gloves, Goggles, etc.)
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Dispose of Waste
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Click to download full resolution via product page

Caption: Decision tree for responding to an S-(-)-Etomidate spill.
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Emergency Procedures
Protocol 3: Laboratory Spill Cleanup
Objective: To safely clean a minor spill of S-(-)-Etomidate solution or powder. For major spills,

evacuate the area and contact your institution's Environmental Health and Safety (EHS) office

immediately.

Materials:

Chemical spill kit (containing absorbent pads, powder, or vermiculite)

Waste bags and container for hazardous chemical waste

Appropriate PPE

Soap and water

Procedure for Liquid Spills:

Alert Personnel: Notify others in the immediate area of the spill.

Contain: Place absorbent pads or create a dike with absorbent material around the spill to

prevent it from spreading. [14]3. Absorb: Slowly cover the spill with absorbent material,

working from the outside in.

Collect: Once fully absorbed, carefully scoop the material into a designated hazardous waste

bag or container.

Decontaminate: Clean the spill surface with soap and water. If the solvent was highly volatile

(e.g., methanol), ensure adequate ventilation.

Dispose: Seal the waste container, label it clearly as "S-(-)-Etomidate Spill Debris," and

arrange for disposal through your EHS office.

Procedure for Powder Spills:

Avoid Inhalation: Do NOT dry sweep the powder, as this will create airborne dust.
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Cover: Gently cover the spill with a damp paper towel or absorbent pad to wet the powder.

Collect: Carefully wipe up the wetted material and place it in a designated hazardous waste

bag.

Decontaminate & Dispose: Follow steps 5 and 6 from the liquid spill procedure.

Protocol 4: Waste Disposal
Objective: To properly collect and dispose of S-(-)-Etomidate waste. Chemical inactivation in

the lab is not recommended; all waste should be disposed of via a licensed hazardous waste

management service.

Waste Streams:

Liquid Waste:

Collect all unused stock solutions, working solutions, and contaminated aqueous media in

a dedicated, sealed, and clearly labeled hazardous waste container.

The container should be labeled "Hazardous Waste: S-(-)-Etomidate in [Solvent Name]".

Solid Waste:

Collect all contaminated consumables, including pipette tips, tubes, gloves, and weigh

papers.

Place these items in a dedicated, sealed hazardous waste bag or container.

Label the container "Hazardous Solid Waste: S-(-)-Etomidate Contaminated Debris".

Disposal Procedure:

Segregate Waste: Do not mix etomidate waste with other waste streams unless permitted by

your institution's EHS guidelines.

Label Containers: Ensure all waste containers are properly sealed and labeled with the full

chemical name and approximate concentrations.
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Arrange Pickup: Contact your institution's EHS office to arrange for the collection and

disposal of the hazardous waste. Do not pour any S-(-)-Etomidate solutions down the drain.

[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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